![molecular formula C17H25NO3 B2392067 N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)pivalamide CAS No. 2034258-89-2](/img/structure/B2392067.png)
N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)pivalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)pivalamide, also known as HMTM, is a synthetic compound that has been of great interest to the scientific community due to its potential use in various areas of research.
Scientific Research Applications
σ Receptor Interaction and Antiproliferative Activity
One significant application involves its utilization in understanding σ receptor interactions and antiproliferative effects. Compounds structurally related to N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)pivalamide have been synthesized to explore their affinity and selectivity towards σ1 and σ2 receptors. For instance, specific derivatives have demonstrated potent sigma(1) ligand activity with significant selectivity, indicating their potential use in PET experiments and tumor research. These compounds also exhibited antiproliferative activity in rat C6 glioma cells, suggesting a putative sigma(1) antagonist activity that could be beneficial in tumor therapy (Berardi et al., 2005).
Modification for Enhanced Properties
Another application is the modification of this compound to reduce lipophilicity for potential use as positron emission tomography (PET) radiotracers. By introducing more polar functional groups, researchers aim to enhance the compound's properties for therapeutic and/or diagnostic applications in oncology. This involves balancing the structural elements to maintain high affinity for receptor targets while achieving suitable physicochemical properties for biological application (Abate et al., 2011).
Potential in Cystic Fibrosis Therapy
Furthermore, derivatives of this chemical structure have been investigated for their potential in correcting defective cellular processing related to cystic fibrosis. Compounds have been designed and synthesized to constrain molecular conformation, leading to improved activity in correcting the processing of the cystic fibrosis protein DeltaF508-CFTR, which is a prominent factor in cystic fibrosis pathogenesis. This research opens avenues for developing new therapeutic agents targeting cystic fibrosis (Yu et al., 2008).
Exploration of Dynamic Disorder in Solid State
The compound's derivatives have also been utilized in the study of dynamic disorder in solid states through solid-state NMR and X-ray crystallography. These studies help in understanding the molecular conformations and dynamic behavior of similar compounds in the solid state, which is crucial for the development of materials with specific physical properties (Facey et al., 1996).
Properties
IUPAC Name |
N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-16(2,3)15(19)18-11-17(20)9-5-6-12-10-13(21-4)7-8-14(12)17/h7-8,10,20H,5-6,9,11H2,1-4H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKBDWVFCRKWXRS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1(CCCC2=C1C=CC(=C2)OC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.